A Technical Guide to the Structural Elucidation of 4-amino-N-methyl-1,2,5-oxadiazole-3-carboxamide
A Technical Guide to the Structural Elucidation of 4-amino-N-methyl-1,2,5-oxadiazole-3-carboxamide
Distribution: For Researchers, Scientists, and Drug Development Professionals
Abstract
This in-depth technical guide provides a comprehensive methodological framework for the complete structure elucidation of the novel heterocyclic compound, 4-amino-N-methyl-1,2,5-oxadiazole-3-carboxamide. This document moves beyond a simple recitation of analytical techniques, offering a logically sequenced, multi-pronged approach that integrates Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and single-crystal X-ray diffraction. By explaining the causality behind experimental choices and emphasizing self-validating protocols, this guide serves as a robust resource for scientists engaged in the characterization of novel chemical entities. We will utilize spectral data from the closely related parent compound, 4-amino-1,2,5-oxadiazole-3-carboxamide, to build a foundational understanding, and then extrapolate the expected spectral signatures of the N-methyl derivative, a common practice in the field for illustrating structure-activity relationships.
Introduction: The Scientific Imperative
The 1,2,5-oxadiazole (furazan) scaffold is a privileged structure in medicinal chemistry, known for its unique electronic properties and its role as a nitric oxide donor in some derivatives. The introduction of amino and carboxamide functionalities, as seen in the target molecule, opens avenues for diverse pharmacological applications. Accurate and unambiguous structure determination is the bedrock of any drug discovery program, ensuring that biological data is correctly attributed to the intended molecular entity. This guide provides the technical narrative for achieving that certainty.
Our investigation will follow a logical progression, starting with the determination of the molecular formula and then systematically assembling the molecular puzzle piece by piece.
Caption: Logical workflow for structure elucidation.
Foundational Analysis: Molecular Formula Determination
Before probing the intricate connectivity of the atoms, the elemental composition must be established. This is a critical first step that provides the molecular formula, a fundamental constraint for all subsequent spectroscopic interpretation.
High-Resolution Mass Spectrometry (HRMS)
Protocol:
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Prepare a dilute solution of the analyte in a suitable solvent (e.g., methanol or acetonitrile).
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Introduce the sample into an HRMS instrument, typically using electrospray ionization (ESI) for polar molecules like the target compound.
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Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.
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The instrument's high resolving power allows for the determination of the ion's mass to at least four decimal places.
Expected Results & Interpretation: For the parent compound, 4-amino-1,2,5-oxadiazole-3-carboxamide (C₃H₄N₄O₂), the exact mass is 128.0334 Da.[1] The HRMS would be expected to yield an [M+H]⁺ ion at m/z 129.0407. For our target molecule, 4-amino-N-methyl-1,2,5-oxadiazole-3-carboxamide (C₄H₆N₄O₂), the expected exact mass is 142.0491 Da. The observation of an [M+H]⁺ ion at m/z 143.0564 would provide strong evidence for this molecular formula.
Elemental Analysis
Combustion analysis provides the percentage composition of C, H, and N, which serves as an orthogonal validation of the molecular formula derived from HRMS. For C₄H₆N₄O₂, the theoretical percentages are C: 33.80%, H: 4.25%, and N: 39.42%. Experimental values within ±0.4% of the theoretical values are considered to be in good agreement.
Spectroscopic Deep Dive: Assembling the Structure
With the molecular formula in hand (C₄H₆N₄O₂), we can now employ a suite of spectroscopic techniques to determine the arrangement of these atoms.
Infrared (IR) Spectroscopy: Functional Group Identification
IR spectroscopy probes the vibrational modes of chemical bonds, providing a rapid and effective method for identifying the functional groups present in a molecule.
Protocol:
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The solid sample is typically analyzed using an Attenuated Total Reflectance (ATR) accessory on an FTIR spectrometer.
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A background spectrum is collected first.
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A small amount of the sample is placed on the ATR crystal, and the spectrum is recorded, typically over the range of 4000-400 cm⁻¹.
Data Interpretation: The IR spectrum provides a "fingerprint" of the molecule. For our target compound, we would anticipate the following key absorption bands, with reference to a similar aminofurazan derivative.[2]
| Functional Group | Expected Wavenumber (cm⁻¹) | Vibration Mode |
| Amino (N-H) | 3500 - 3300 | Asymmetric & Symmetric Stretch |
| Amide N-H | ~3200 | Stretch |
| C-H (methyl) | 2950 - 2850 | Stretch |
| Amide C=O | 1680 - 1640 | Stretch (Amide I band) |
| C=N (oxadiazole) | 1650 - 1550 | Stretch |
| N-H | 1640 - 1550 | Bend |
The presence of strong bands in the N-H and C=O regions would confirm the amino and N-methylcarboxamide functionalities, respectively. The oxadiazole ring vibrations provide further confirmation of the core heterocyclic structure.[2]
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Connectivity Map
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. We will use a combination of 1D (¹H, ¹³C) and 2D (HSQC, HMBC) experiments.
Protocol:
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Dissolve ~5-10 mg of the sample in a deuterated solvent (e.g., DMSO-d₆, which is excellent for compounds with exchangeable protons).
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Acquire a ¹H NMR spectrum to identify all proton environments.
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Acquire a ¹³C{¹H} NMR spectrum to identify all unique carbon environments.
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Acquire a Heteronuclear Single Quantum Coherence (HSQC) spectrum to identify direct one-bond C-H correlations.
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Acquire a Heteronuclear Multiple Bond Correlation (HMBC) spectrum to identify long-range (2-3 bond) C-H correlations, which are crucial for piecing together the molecular skeleton.
Predicted NMR Data and Interpretation for 4-amino-N-methyl-1,2,5-oxadiazole-3-carboxamide (in DMSO-d₆):
¹H NMR:
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~7.5-8.5 ppm (broad singlet, 1H): This signal would be assigned to the amide N-H proton. Its broadness is due to quadrupole broadening and exchange with residual water.
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~6.5 ppm (broad singlet, 2H): This signal corresponds to the two protons of the amino group (-NH₂). Like the amide proton, it will be broad and its chemical shift can be concentration-dependent.
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~2.8 ppm (doublet, 3H): This signal is characteristic of a methyl group coupled to an N-H proton. The splitting into a doublet (J ≈ 4-5 Hz) is a key indicator of the N-methyl group.
¹³C NMR:
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~160 ppm: This downfield signal is characteristic of the amide carbonyl carbon (C=O).
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~150 ppm: This signal would be assigned to the carbon of the oxadiazole ring bearing the amino group (C-NH₂).
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~140 ppm: This signal corresponds to the other carbon of the oxadiazole ring, attached to the carboxamide group (C-C=O). For a related compound, N-(4-Amino-1,2,5-oxadiazol-3-yl)formamide, the ring carbons appear at 143.9 and 147.8 ppm.[3]
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~26 ppm: This upfield signal is characteristic of the N-methyl carbon (-NH-CH₃).
2D NMR (HSQC & HMBC) - The Decisive Connections:
Caption: Key expected HMBC correlations for structure confirmation.
The HMBC spectrum is the linchpin of the elucidation. The correlation from the N-H proton of the amide to the carbonyl carbon and the C3 carbon of the oxadiazole ring, combined with the correlation from the methyl protons to the carbonyl carbon, unequivocally establishes the N-methylcarboxamide group and its attachment to the heterocyclic ring.
Mass Spectrometry (MS): Fragmentation and Corroboration
While HRMS gives the molecular formula, tandem mass spectrometry (MS/MS) provides information about the molecule's stability and substructures by analyzing its fragmentation pattern.
Protocol:
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Using an ESI-MS instrument, the [M+H]⁺ ion (m/z 143) is isolated in the first mass analyzer.
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The isolated ion is subjected to collision-induced dissociation (CID) with an inert gas (e.g., argon).
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The resulting fragment ions are analyzed in the second mass analyzer.
Predicted Fragmentation Pattern: The fragmentation of 1,2,5-oxadiazole derivatives can be complex, but logical losses can be predicted.[2]
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Loss of CH₃NH₂ (methylamine): A neutral loss of 31 Da from the parent ion to give a fragment at m/z 112, corresponding to the 4-amino-1,2,5-oxadiazole-3-carbonyl cation.
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Loss of CO: A neutral loss of 28 Da, which is common for amides.
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Cleavage of the oxadiazole ring: This can lead to a variety of smaller fragments.
Observing these predicted fragments would provide strong corroborating evidence for the proposed structure.
The Gold Standard: Single-Crystal X-ray Diffraction
While the combination of spectroscopic methods provides an exceptionally strong case for the structure, single-crystal X-ray diffraction provides the ultimate, unambiguous proof. It reveals the precise three-dimensional arrangement of atoms in the solid state, including bond lengths, bond angles, and intermolecular interactions.
The PubChem database indicates that a crystal structure for the parent compound, 4-amino-1,2,5-oxadiazole-3-carboxamide, has been deposited with the Cambridge Crystallographic Data Centre (CCDC) under the number 800452.[1] This provides a direct, verifiable confirmation of the core scaffold's structure.
Protocol:
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Grow suitable single crystals of the target compound. This is often the most challenging step and may require screening various solvents and crystallization conditions (e.g., slow evaporation, vapor diffusion).
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Mount a suitable crystal on a goniometer head of a single-crystal X-ray diffractometer.
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Cool the crystal to a low temperature (typically 100 K) to minimize thermal vibrations.
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Irradiate the crystal with a monochromatic X-ray beam and collect the diffraction data.
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Process the data and solve the crystal structure using specialized software (e.g., SHELX).
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Refine the structural model to obtain the final atomic coordinates, bond lengths, and angles.
The resulting crystal structure would provide irrefutable evidence for the connectivity and stereochemistry of 4-amino-N-methyl-1,2,5-oxadiazole-3-carboxamide.
Conclusion: A Self-Validating Structural Assignment
By systematically applying this multi-technique approach, we construct a self-validating case for the structure of 4-amino-N-methyl-1,2,5-oxadiazole-3-carboxamide. HRMS provides the molecular formula. IR identifies the key functional groups. A comprehensive suite of NMR experiments maps the atomic connectivity. MS/MS corroborates the proposed structure through logical fragmentation. Finally, single-crystal X-ray diffraction offers the ultimate, definitive proof. This rigorous and logical workflow ensures the highest level of scientific integrity, providing a solid foundation for any subsequent research and development efforts.
References
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Sheremetev, A. B., et al. (2020). 4-Amino-3-(1-{[amino(3-methyl-2-oxido-1,2,5-oxadiazol-4-yl)methylene]hydrazinylidene}ethyl)-1,2,5-oxadiazole 2-Oxide. Molbank, 2020(4), M1158. Available at: [Link]
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PubChem. (n.d.). 4-Amino-1,2,5-oxadiazole-3-carboxamide. National Center for Biotechnology Information. Retrieved from [Link]
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Guseinov, F. I., et al. (2022). N-(4-Amino-1,2,5-oxadiazol-3-yl)formamide. IUCrData, 7(9), x220930. Available at: [Link]
